Cas no 51958-51-1 (1-Bromophenanthrene)

1-Bromophenanthrene structure
1-Bromophenanthrene structure
Product Name:1-Bromophenanthrene
CAS No:51958-51-1
MF:C14H9Br
MW:257.125262975693
MDL:MFCD26960622
CID:360970
PubChem ID:13933880
Update Time:2025-11-02

1-Bromophenanthrene Chemical and Physical Properties

Names and Identifiers

    • Phenanthrene, 1-bromo-
    • 1-bromophenanthrene
    • SCHEMBL1527416
    • RGJXEFKYMBTAOM-UHFFFAOYSA-N
    • bromphenanthren
    • bromophenanthrene
    • 51958-51-1
    • 1-Bromophenathrene
    • DTXSID80552850
    • 1-Bromo-phenanthrene
    • BCA95851
    • SY286860
    • A848318
    • MFCD26960622
    • 1-Bromophenanthrene
    • MDL: MFCD26960622
    • Inchi: 1S/C14H9Br/c15-14-7-3-6-12-11-5-2-1-4-10(11)8-9-13(12)14/h1-9H
    • InChI Key: RGJXEFKYMBTAOM-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C1=CC=C1C=CC=CC=21

Computed Properties

  • Exact Mass: 255.98877
  • Monoisotopic Mass: 255.98876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.479±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 108-109 ºC
  • Solubility: Insuluble (2.2E-4 g/L) (25 ºC),
  • PSA: 0

1-Bromophenanthrene Security Information

1-Bromophenanthrene Pricemore >>

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Additional information on 1-Bromophenanthrene

Comprehensive Overview of 1-Bromophenanthrene (CAS No. 51958-51-1): Properties, Applications, and Industry Insights

1-Bromophenanthrene (CAS No. 51958-51-1) is a halogenated derivative of phenanthrene, a polycyclic aromatic hydrocarbon (PAH) with significant relevance in organic synthesis and material science. This compound, characterized by the substitution of a bromine atom at the 1-position of the phenanthrene ring, serves as a versatile intermediate in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural properties, including high thermal stability and reactivity, make it a subject of ongoing research in green chemistry and sustainable industrial processes.

The growing demand for 1-Bromophenanthrene is closely tied to its role in synthesizing fluorescent probes and organic semiconductors, which are critical for optoelectronic devices like OLEDs and solar cells. Recent studies highlight its potential in carbon-carbon coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal for creating complex molecular architectures. Researchers are also exploring its applications in supramolecular chemistry, where its planar structure facilitates π-π stacking interactions.

From an environmental perspective, the biodegradation pathways of brominated PAHs like 1-Bromophenanthrene have gained attention due to concerns about persistent organic pollutants (POPs). Innovations in microbial degradation and photocatalytic breakdown methods are being investigated to mitigate ecological risks. These advancements align with the global push toward green synthesis and circular economy principles, addressing queries like "How to reduce halogenated waste in chemical industries?"—a frequently searched topic in environmental science forums.

In the pharmaceutical sector, 1-Bromophenanthrene derivatives are explored for their bioactive potential, particularly in anticancer and antimicrobial drug development. Its bromine moiety allows selective functionalization, enabling the creation of targeted therapies. This aligns with trending searches such as "halogenated compounds in drug discovery" and "PAH-based therapeutics," reflecting interdisciplinary interest.

Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are essential for characterizing 51958-51-1 purity and reactivity. Quality control protocols emphasize low heavy metal content and optimal bromine displacement yields, critical for industrial scalability. Such details respond to common technical queries like "How to analyze bromophenanthrene isomers?" often encountered in laboratory settings.

Market trends indicate rising demand for high-purity 1-Bromophenanthrene, driven by R&D investments in Asia-Pacific and North America. Suppliers increasingly focus on custom synthesis and small-batch production to meet niche requirements, a topic frequently discussed in specialty chemical forums. Regulatory compliance with REACH and TSCA frameworks further ensures safe handling and transportation.

In summary, 1-Bromophenanthrene (CAS No. 51958-51-1) bridges fundamental research and industrial innovation, with applications spanning materials science, medicine, and environmental technology. Its evolving role underscores the importance of sustainable halogen chemistry—a key focus area for modern chemists and engineers.

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